Cas no 1326813-51-7 (3-[4-(Benzyloxy)-3-methoxyphenyl]-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-[4-(Benzyloxy)-3-methoxyphenyl]-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1326813-51-7
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 4694764
• Update Time: 2025-09-23

3-[4-(Benzyloxy)-3-methoxyphenyl]-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Benzyloxy)-3-methoxyphenyl]-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C19H19NO5/c1-19(18(21)22)11-15(20-25-19)14-8-9-16(17(10-14)23-2)24-12-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3,(H,21,22)
• InChI Key： KPSFXRQZMRRAKH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)(C)CC(C2C=CC(=C(C=2)OC)OCC2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 502
• Topological Polar Surface Area: 77.4

Additional information on 3-[4-(Benzyloxy)-3-methoxyphenyl]-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-[4-(Benzyloxy)-3-methoxyphenyl]-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1326813-51-7)

3-[4-(Benzyloxy)-3-methoxyphenyl]-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1326813-51-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazole ring structure and benzyloxy-methoxyphenyl moiety, is frequently explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of anti-inflammatory and neuroprotective drug design.

The molecular structure of 3-[4-(Benzyloxy)-3-methoxyphenyl]-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid features a dihydrooxazole core, which is known for its stability and versatility in chemical reactions. The presence of the carboxylic acid functional group further enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in modulating enzymatic activity, particularly in pathways related to oxidative stress and cellular signaling, which are hot topics in contemporary biomedical research.

In the context of current trends, this compound aligns with the growing demand for small-molecule inhibitors and biologically active scaffolds. Its benzyloxy and methoxy substituents contribute to its lipophilicity, a critical factor in drug bioavailability and membrane permeability. These properties are often discussed in forums and publications focusing on drug delivery systems and precision medicine, making CAS No. 1326813-51-7 a relevant subject for researchers and industry professionals alike.

From a synthetic chemistry perspective, the preparation of 3-[4-(Benzyloxy)-3-methoxyphenyl]-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid involves multi-step organic reactions, including cyclization and functional group protection strategies. These methods are frequently searched by chemists seeking efficient protocols for heterocyclic compound synthesis. The compound's CAS registry number (1326813-51-7) is often used as a key identifier in chemical databases, underscoring its importance in academic and industrial settings.

Beyond its chemical properties, this compound has also been investigated for its potential role in green chemistry applications. Researchers are exploring its use in catalysis and sustainable synthesis, aligning with global efforts to reduce environmental impact in chemical manufacturing. Such applications resonate with the increasing public interest in eco-friendly pharmaceuticals and green technology, further elevating the relevance of CAS No. 1326813-51-7 in modern scientific discourse.

In summary, 3-[4-(Benzyloxy)-3-methoxyphenyl]-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid represents a compelling area of study at the intersection of medicinal chemistry, organic synthesis, and biotechnology. Its structural features and functional versatility make it a promising candidate for future innovations in drug development and beyond. As research continues to unfold, this compound is likely to remain a focal point for scientists addressing some of the most pressing challenges in healthcare and sustainability.